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Compound of Interest

Compound Name: 4-(Indolin-1-yl)benzoic acid

Cat. No.: B11868236

Get Quote

Abstract
4-(Indolin-1-yl)benzoic acid (CAS: 1020933-45-2) represents a critical donor-acceptor (D-π-

A) scaffold in the fields of organic electronics and medicinal chemistry.[1][2] Characterized by a

fused bicyclic indoline donor coupled to a benzoic acid acceptor, this molecule serves as a

fundamental building block for metal-free organic dyes in Dye-Sensitized Solar Cells (DSSCs)

and as a privileged structure in kinase inhibitor discovery.[1] This technical guide provides a

comprehensive analysis of its chemical architecture, validated synthetic protocols, and

physicochemical properties, designed for researchers requiring high-purity synthesis and

application data.

Chemical Structure & Molecular Architecture[1]
Structural Analysis
The molecule consists of a 2,3-dihydro-1H-indole (indoline) moiety attached via the nitrogen

atom to the para-position of a benzoic acid ring.[1]

Donor Moiety (Indoline): Unlike the fully aromatic indole, the indoline ring is non-aromatic in

the five-membered section. This structural feature is critical; the nitrogen lone pair in indoline
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is less delocalized into the bicyclic system compared to indole, making it more available for

donation into the attached phenyl ring. This enhances the Intramolecular Charge Transfer

(ICT) capability.[3]

-Spacer (Phenylene): The central benzene ring acts as a conductive bridge, facilitating
electron flow from the nitrogen donor to the carbonyl acceptor.

Acceptor/Anchor (Carboxylic Acid): The carboxylic acid group serves a dual purpose: it is an

electron-withdrawing group (EWG) that polarizes the molecule, and it functions as an

anchoring group for binding to metal oxide surfaces (e.g.,

) in photovoltaic applications.

Electronic Push-Pull Mechanism
The connectivity creates a classic "Push-Pull" system.[1] Upon photoexcitation, electron

density shifts from the electron-rich indoline nitrogen across the phenyl bridge to the electron-

deficient carboxyl group.[1]

Physicochemical Consequence
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Figure 1: Electronic charge transfer vector in 4-(Indolin-1-yl)benzoic acid.

Physicochemical Properties[1][4][5][6]
The following data summarizes the core physical characteristics of 4-(Indolin-1-yl)benzoic
acid.
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Property Value Notes

CAS Number 1020933-45-2

Molecular Formula

Molecular Weight 239.27 g/mol

Physical State Solid powder
Typically pale yellow to off-

white

Solubility
DMSO, DMF, MeOH (Mod.)[1]

[2][4][5]

Insoluble in water; soluble in

aqueous base

pKa (Calc.) ~4.2 - 4.5
Comparable to benzoic acid

derivatives

LogP (Calc.) ~3.2 Lipophilic character dominates

H-Bond Donors 1 Carboxylic acid -OH

H-Bond Acceptors 2 Carbonyl O, Indoline N (weak)

Synthesis & Fabrication Protocols
To ensure high purity (>98%) suitable for device fabrication or biological screening, a

Palladium-catalyzed Buchwald-Hartwig amination is the recommended route over nucleophilic

aromatic substitution (

), as it avoids harsh conditions that may degrade the indoline ring.

Synthetic Workflow (Buchwald-Hartwig Protocol)
Step 1: N-Arylation (Coupling)[1]

Reactants: Indoline (1.0 eq) + Methyl 4-bromobenzoate (1.1 eq).[1]

Catalyst:

(2 mol%) or

.
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Ligand: BINAP (4 mol%) or Xantphos (for enhanced stability).

Base:

(2.0 eq) or

.

Solvent: Anhydrous Toluene or Dioxane (degassed).

Conditions: Reflux (100-110°C) under Argon/Nitrogen for 12-16 hours.

Workup: Filter through Celite, concentrate, and purify via column chromatography

(Hexane:EtOAc gradient).

Step 2: Ester Hydrolysis (Deprotection)

Reactants: Methyl 4-(indolin-1-yl)benzoate (1.0 eq) + LiOH·H2O (3.0 eq).

Solvent: THF:H2O:MeOH (3:1:1).

Conditions: Stir at RT or mild heat (50°C) for 4-6 hours.

Workup: Acidify with 1M HCl to pH ~2-3. The product precipitates as a solid.

Purification: Recrystallization from Ethanol/Water or Acetone.[1]
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Figure 2: Two-step synthesis of 4-(Indolin-1-yl)benzoic acid via Palladium catalysis.[1]

Applications & Utility
Organic Electronics & Photovoltaics (DSSCs)
This molecule serves as a fundamental D-A building block for metal-free organic dyes.[1]

Mechanism: The indoline donor efficiently injects electrons into the excited state, while the

benzoic acid anchors to the semiconductor surface (

).
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Performance: Compared to simpler triphenylamine dyes, indoline-based dyes often exhibit

higher molar extinction coefficients due to the planarization of the donor unit, leading to

improved light harvesting.

Derivatives: Often used as a precursor for more complex dyes like D102, D131, and D149,

where the benzoic acid moiety is modified or extended with additional

-spacers (e.g., thiophene) to red-shift absorption.

Medicinal Chemistry
Indoline scaffolds are privileged structures in drug discovery.[1]

Kinase Inhibition: The 4-(indolin-1-yl)benzoic acid motif mimics the binding interactions of

several kinase inhibitors, particularly those targeting the ATP-binding pocket where the

carboxylic acid can form hydrogen bonds with key residues (e.g., Lysine, Aspartate).[1]

Bioisosteres: It serves as a rigidified analog of N-phenylaniline derivatives, often improving

metabolic stability by reducing the conformational freedom of the nitrogen atom.

Experimental Validation (Characterization)
To confirm the identity and purity of the synthesized compound, the following spectroscopic

data should be obtained:

1H NMR (400 MHz, DMSO-d6):

~12.5 ppm (s, 1H, -COOH).[1]

~7.8-7.9 ppm (d, 2H, Ar-H ortho to COOH).[1]

~7.1-7.3 ppm (m, Indoline Ar-H).[1]

~6.6-6.8 ppm (d, 2H, Ar-H ortho to N).[1]

~4.0 ppm (t, 2H, Indoline N-CH2).

~3.1 ppm (t, 2H, Indoline Ar-CH2).

MS (ESI):
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Calculated

.

Observed

(Negative mode often preferred for carboxylic acids).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11868236/docs#4-indolin-1-yl-benzoic-acid-
structural-architecture-and-synthetic-utility-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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